4-((4-amino-5,6-dimethylthieno[2,3-d]pyrimidin-2-yl)thio)-N-(2-hydroxyethyl)butanamide

• IUPAC Name: 4-(4-amino-5,6-dimethylthieno[2,3-d]pyrimidin-2-yl)sulfanyl-N-(2-hydroxyethyl)butanamide
• InChI: InChI=1S/C14H20N4O2S2/c1-8-9(2)22-13-11(8)12(15)17-14(18-13)21-7-3-4-10(20)16-5-6-19/h19H,3-7H2,1-2H3,(H,16,20)(H2,15,17,18)
• InChI Key: GRWUUUUXKUXDGP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=NC(=NC(=C12)N)SCCCC(=O)NCCO)C
• Molecular Formula: C14H20N4O2S2
• Molecular Weight: 340.5 g/mol

Description

“4-Amino-5,6-dimethylthieno[2,3-d]pyrimidin-2(1H)-one hydrochloride” is a chemical compound with the molecular formula C8H10ClN3OS. It is a white to off-white powder with a sweet aroma.

Molecular Structure Analysis

The molecular weight of this compound is 231.7. The exact structure would require more detailed information or a structural analysis tool.

Physical And Chemical Properties Analysis

This compound is soluble in 0.26 mM phosphate buffer at pH 7.1 and in propylene glycol. It is also soluble in ethanol. The compound has a melting point greater than 260°C.

Scientific Research Applications

Synthesis and Biological Activity

• The synthesis of related pyrimidine compounds has been explored for their insecticidal and antibacterial potentials. For instance, compounds involving dimethyl-pyrimidin linked with heterocyclics have shown effectiveness against certain insects and microorganisms, indicating a potential application in developing new pesticides or antibiotics (Deohate & Palaspagar, 2020).

Molecular Structure Investigation

• Comprehensive structural studies of sulfamethazine Schiff-base, a compound with a dimethyl-pyrimidin moiety, have been conducted to understand its electronic structure, molecular stability, and potential biological activity. This research demonstrates the importance of such compounds in drug design and molecular recognition processes (Mansour & Ghani, 2013).

Synthesis for Therapeutic Applications

• Related thieno[2,3-d]pyrimidines have been synthesized for their analgesic and anti-inflammatory properties, suggesting that compounds with a similar backbone could be researched for potential therapeutic uses. Such studies point towards the compound's relevance in the development of new medications for pain and inflammation management (Alagarsamy, Vijayakumar, & Solomon, 2007).

Antifungal and Antimicrobial Applications

• The antifungal effects of dimethylpyrimidin-derivatives on fungi such as Aspergillus terreus and Aspergillus niger have been documented. This indicates potential research applications of the specified compound in the development of new antifungal agents, particularly given the structural similarity and the possibility of modifying the compound to enhance its activity (Jafar et al., 2017).

Chemical Synthesis and Applications in Material Science

• Investigations into the reactions of related compounds for the synthesis of novel heterocycles suggest applications in material science and organic synthesis. This includes the potential for creating new molecules with specific electronic or photophysical properties, which could be useful in various technological applications (Davoodnia et al., 2009).